1'-[(5-phenyl-3-isoxazolyl)carbonyl]spiro[indene-1,4'-piperidine]

• IUPAC Name: (5-phenyl-1,2-oxazol-3-yl)-spiro[indene-1,4'-piperidine]-1'-ylmethanone
• InChI: InChI=1S/C23H20N2O2/c26-22(20-16-21(27-24-20)18-7-2-1-3-8-18)25-14-12-23(13-15-25)11-10-17-6-4-5-9-19(17)23/h1-11,16H,12-15H2
• InChI Key: VLOWANVWBRMOSG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C=CC3=CC=CC=C23)C(=O)C4=NOC(=C4)C5=CC=CC=C5
• Molecular Formula: C23H20N2O2
• Molecular Weight: 356.4 g/mol

Description

The compound “1’-[(5-phenyl-3-isoxazolyl)carbonyl]spiro[indene-1,4’-piperidine]” is a complex organic molecule. It contains several functional groups and rings, including a phenyl group, an isoxazole ring, a carbonyl group, an indene ring, and a piperidine ring. The presence of these functional groups and rings suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for “1’-[(5-phenyl-3-isoxazolyl)carbonyl]spiro[indene-1,4’-piperidine]” were not found, the synthesis of similar compounds involves several steps, including condensation, cyclization, and oxidation. For instance, the synthesis of N-(5-methylisoxazol-3-yl)-2-(5-aryl-1,3,4-oxadiazol-2-yl)acetamides was achieved from readily available materials. The compounds were screened for their in vitro antimicrobial activity against representative bacterial and fungal strains.

Molecular Structure Analysis

The molecular structure of “1’-[(5-phenyl-3-isoxazolyl)carbonyl]spiro[indene-1,4’-piperidine]” is likely to be complex due to the presence of multiple rings and functional groups. The isoxazole ring and the piperidine ring are likely to contribute to the three-dimensional structure of the molecule. The presence of a carbonyl group could also influence the reactivity of the molecule.

Chemical Reactions Analysis

The compound “1’-[(5-phenyl-3-isoxazolyl)carbonyl]spiro[indene-1,4’-piperidine]” is likely to undergo a variety of chemical reactions due to the presence of multiple functional groups. For instance, the carbonyl group could undergo nucleophilic addition reactions, and the isoxazole ring could participate in electrophilic substitution reactions.

Future Directions

The compound “1’-[(5-phenyl-3-isoxazolyl)carbonyl]spiro[indene-1,4’-piperidine]” could be a subject of future research due to its complex structure and the presence of multiple functional groups and rings. Future studies could focus on elucidating its synthesis, characterizing its physical and chemical properties, determining its mechanism of action, and evaluating its potential biological activities.